Cas no 144-67-2 (Zeaxanthin dipalmitate)

Zeaxanthin dipalmitate is a lipid-soluble carotenoid ester derived from zeaxanthin, where the hydroxyl groups are esterified with palmitic acid. This modification enhances its stability and lipid solubility, making it particularly suitable for applications in lipophilic matrices, such as dietary supplements and functional foods. As a potent antioxidant, zeaxanthin dipalmitate contributes to ocular health by filtering high-energy blue light and mitigating oxidative stress in retinal tissues. Its esterified form improves bioavailability in lipid-rich environments, ensuring efficient absorption. The compound is synthesized under controlled conditions to meet high purity standards, ensuring consistency for research and industrial use. Its compatibility with oil-based formulations further broadens its utility in nutraceutical and pharmaceutical applications.

Zeaxanthin dipalmitate structure

Product Name:Zeaxanthin dipalmitate

CAS No:144-67-2

MF:C₇₂H₁₁₆O₄

MW:1045.6890630722

MDL:MFCD00198033

CID:219408

PubChem ID:5281250

Update Time:2025-05-28

Zeaxanthin dipalmitate Chemical and Physical Properties

Names and Identifiers

- [(1R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hexadecanoyloxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-yl] he
- b,b-Carotene-3,3'-diol, 3,3'-dihexadecanoate, (3R,3'R)-
- PHYSALIEN(RG)
- PHYSALIEN(ST)
- PHYSALIEN
- (-)-all-trans-Physalien
- (-)-Di-O-palmitoyl-all-trans-zeaxanthin
- (3R,3'R)-zeaxanthin bispalmitate
- zeaxanthin dipalmitate
- zeaxanthin-C16:0,C16:0
- PHYSALIEN WITH TLC
- β,β-Carotene-3β,3'β-diol dipalmitate
- (3R,3R')-beta,beta-carotene-3,3'-diyl dipalmitate
- [(1R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hexadecanoyloxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-yl] hexadecanoate
- C08609
- .BETA.-CAROTENE-3,3'-DIOL, DIPALMITATE, ALL-TRANS-
- beta,beta-Carotene-3,3'-diol, dihexadecanoate, (3R,3'R)-
- XACHQDDXHDTRLX-XLVVAOPESA-N
- DTXCID3028633
- CAS-144-67-2
- CHEBI:8183
- DSSTox_CID_28633
- 570944I2YB
- .BETA.,.BETA.-CAROTENE-3,3'-DIOL, DIHEXADECANOATE, (3R,3'R)-
- AC1NQY9X
- CS-0158933
- Tox21_113106
- MFCD00198033
- Piceid (cis-)
- (3R,3'R)-.BETA.-CAROTENE-3,3'-DIYL DIPALMITATE
- ALL-TRANS-PHYSALIEN
- EINECS 205-635-9
- SCHEMBL21519
- NCGC00182606-01
- Zeaxanthin-di-palmitate
- AKOS040762185
- UNII-570944I2YB
- HY-N9182
- Q27107874
- PHYSALIEN, ALL-TRANS-
- [(1R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hexadecanoyloxy-2,6,6-trimethyl-cyclohexen-1-yl]-3,7,12,16-tetramethyl-octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethyl-cyclohex-3-en-1-yl] hexadecanoate
- CHEMBL2359253
- .BETA.,.BETA.-CAROTENE-3,3'-DIOL, 3,3'-DIHEXADECANOATE, (3R,3'R)-
- 144-67-2
- DTXSID6048707
- physalin
- (3R,3'R)-3,3'-Dihexadecanoate ss,ss'-carotene-3,3'-diol; (3R,3'R')-ss-carotene-3,3'-diyl dipalmitate; all-trans-Physalien; Zeaxanthin dipalmitate
- DA-79084
- Zeaxanthin dipalmitate
- MDL： MFCD00198033
- Inchi： 1S/C72H116O4/c1-13-15-17-19-21-23-25-27-29-31-33-35-37-49-69(73)75-65-55-63(7)67(71(9,10)57-65)53-51-61(5)47-41-45-59(3)43-39-40-44-60(4)46-42-48-62(6)52-54-68-64(8)56-66(58-72(68,11)12)76-70(74)50-38-36-34-32-30-28-26-24-22-20-18-16-14-2/h39-48,51-54,65-66H,13-38,49-50,55-58H2,1-12H3/b40-39+,45-41+,46-42+,53-51+,54-52+,59-43+,60-44+,61-47+,62-48+/t65-,66-/m1/s1
- InChI Key： XACHQDDXHDTRLX-XLVVAOPESA-N
- SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@@H]1CC(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C[C@H](CC2(C)C)OC(CCCCCCCCCCCCCCC)=O)/C)/C)C(C)(C)C1

Computed Properties

Exact Mass: 1044.89000
Monoisotopic Mass: 1044.887362
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 76
Rotatable Bond Count: 42
Complexity: 1850
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 9
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6
XLogP3: 26.7

Experimental Properties

Density: 0.96
Boiling Point: 956.4°C at 760 mmHg
Flash Point: 462.1°C
Refractive Index: 1.523
PSA: 52.60000
LogP: 22.61180

Zeaxanthin dipalmitate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	Z275005-5mg	Zeaxanthin dipalmitate	144-67-2		5mg	125.00	2021-07-15
TRC	Z275005-25mg	Zeaxanthin dipalmitate	144-67-2		25mg	520.00	2021-07-15
TRC	Z275005-50mg	Zeaxanthin Dipalmitate	144-67-2		50mg	$ 666.00	2023-04-16
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4773-1 mg	Physalien	144-67-2		1mg	￥2835.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P27960-5mg	[(1R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hexadecanoyloxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-yl] hexadecanoate	144-67-2		5mg	¥3498.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P27960-1mg	[(1R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hexadecanoyloxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-yl] hexadecanoate	144-67-2		1mg	¥998.0	2021-09-08
TRC	Z275005-10mg	Zeaxanthin Dipalmitate	144-67-2		10mg	$ 150.00	2023-04-16
TRC	Z275005-100mg	Zeaxanthin Dipalmitate	144-67-2		100mg	$ 800.00	2023-09-05
abcr	AB400946-5 mg	Physalien; .	144-67-2		5 mg	€155.00	2023-07-19
MedChemExpress	HY-N9182-5mg	Zeaxanthin dipalmitate	144-67-2	≥95.0%	5mg	￥9800	2024-07-19